5-(dimethylamino)-N-(furan-2-ylmethyl)naphthalene-1-sulfonamide

• IUPAC Name: 5-(dimethylamino)-N-(furan-2-ylmethyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C17H18N2O3S/c1-19(2)16-9-3-8-15-14(16)7-4-10-17(15)23(20,21)18-12-13-6-5-11-22-13/h3-11,18H,12H2,1-2H3
• InChI Key: VBTLYOIXWSLYLA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC2=C1C=CC=C2S(=O)(=O)NCC3=CC=CO3
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

5-(Dimethylamino)-N-(furan-2-ylmethyl)naphthalene-1-sulfonamide, also known as DFNA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a sulfonamide derivative that contains a naphthalene ring and a furan-2-ylmethyl group, making it a highly versatile molecule for various research purposes.

Mechanism of Action

5-(dimethylamino)-N-(furan-2-ylmethyl)naphthalene-1-sulfonamide exerts its effects through binding to specific target molecules in cells, leading to changes in their activity or function. The exact mechanism of action of 5-(dimethylamino)-N-(furan-2-ylmethyl)naphthalene-1-sulfonamide is still under investigation, but it is believed to involve interactions with proteins and enzymes involved in various cellular processes.
Biochemical and Physiological Effects:
5-(dimethylamino)-N-(furan-2-ylmethyl)naphthalene-1-sulfonamide has been shown to have various biochemical and physiological effects, including inhibition of specific enzymes such as cytochrome P450 and acetylcholinesterase. It has also been shown to induce apoptosis in cancer cells and modulate immune system function.

Advantages and Limitations for Lab Experiments

5-(dimethylamino)-N-(furan-2-ylmethyl)naphthalene-1-sulfonamide has several advantages for use in laboratory experiments, including its high solubility in water and its ability to fluoresce under certain conditions. However, its limited stability and potential toxicity at high concentrations can also be limitations for its use in certain experiments.

Future Directions

There are several potential future directions for research on 5-(dimethylamino)-N-(furan-2-ylmethyl)naphthalene-1-sulfonamide, including further investigation of its mechanism of action and potential therapeutic applications in cancer and other diseases. Additionally, the development of new derivatives with improved properties and specificity could lead to further advances in the use of 5-(dimethylamino)-N-(furan-2-ylmethyl)naphthalene-1-sulfonamide in scientific research.

Synthesis Methods

The synthesis of 5-(dimethylamino)-N-(furan-2-ylmethyl)naphthalene-1-sulfonamide involves the reaction of 5-nitro-1-naphthalenesulfonic acid with furan-2-carbaldehyde and dimethylamine. The reaction is carried out under appropriate conditions, and the resulting product is purified through various techniques such as column chromatography and recrystallization.

Scientific Research Applications

5-(dimethylamino)-N-(furan-2-ylmethyl)naphthalene-1-sulfonamide has been extensively studied for its potential applications in various scientific fields such as chemical biology, medicinal chemistry, and biochemistry. It has been used as a fluorescent probe to detect and study protein-ligand interactions, as well as a tool for studying enzyme kinetics and drug metabolism.